Cas no 1892314-67-8 (2-1-(1-aminoethyl)cyclopropyl-6-bromophenol)

• Product Name: 2-1-(1-aminoethyl)cyclopropyl-6-bromophenol
• CAS No: 1892314-67-8
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6334412
• PubChem ID: 117393298
• Update Time: 2025-07-17

2-1-(1-aminoethyl)cyclopropyl-6-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-aminoethyl)cyclopropyl-6-bromophenol
• 2-[1-(1-aminoethyl)cyclopropyl]-6-bromophenol
• 1892314-67-8
• EN300-1923443

• Inchi： 1S/C11H14BrNO/c1-7(13)11(5-6-11)8-3-2-4-9(12)10(8)14/h2-4,7,14H,5-6,13H2,1H3
• InChI Key： GXQNGTZDJAQHBV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1O)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(1-aminoethyl)cyclopropyl-6-bromophenol

Comprehensive Overview of 2-1-(1-aminoethyl)cyclopropyl-6-bromophenol (CAS No. 1892314-67-8)

2-1-(1-aminoethyl)cyclopropyl-6-bromophenol (CAS No. 1892314-67-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl ring, an aminoethyl group, and a bromophenol moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for cyclopropyl-containing compounds has surged, driven by their stability and metabolic resistance. The presence of the bromophenol group in 2-1-(1-aminoethyl)cyclopropyl-6-bromophenol further enhances its reactivity, enabling selective functionalization in cross-coupling reactions. This property aligns with the growing trend of sustainable chemistry, where researchers seek efficient, atom-economical synthetic routes. The compound's CAS No. 1892314-67-8 is frequently searched in academic databases, reflecting its relevance in modern organic synthesis.

One of the most discussed topics in the scientific community is the role of aminoethyl derivatives in medicinal chemistry. 2-1-(1-aminoethyl)cyclopropyl-6-bromophenol exemplifies this trend, as its aminoethyl group can serve as a pharmacophore in drug design. Computational studies suggest that the compound's rigid cyclopropyl scaffold may improve binding affinity to enzymatic targets, a feature highly sought after in fragment-based drug discovery. These insights have spurred interest in its derivatives for treating various diseases.

From an industrial perspective, the compound's bromophenol moiety offers opportunities for further derivatization via palladium-catalyzed reactions, a hot topic in green chemistry. Companies are investing in scalable methods to produce 2-1-(1-aminoethyl)cyclopropyl-6-bromophenol efficiently, minimizing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals, which emphasize environmentally friendly manufacturing processes.

Analytical characterization of CAS No. 1892314-67-8 reveals high purity and stability under standard storage conditions, making it a reliable reagent for laboratories. Spectroscopic data, including NMR and HRMS, confirm its structural integrity, addressing common queries from quality control professionals. The compound's solubility profile also makes it suitable for high-throughput screening, a critical step in modern drug development pipelines.

In summary, 2-1-(1-aminoethyl)cyclopropyl-6-bromophenol represents a convergence of cutting-edge research areas: medicinal chemistry, green synthesis, and structural biology. Its CAS No. 1892314-67-8 serves as a gateway for researchers exploring novel therapeutic agents and sustainable chemical processes. As the scientific community continues to prioritize innovation and sustainability, this compound is poised to play a pivotal role in advancing both fields.